2-Bromo-(N-boc-4-piperazinyl)prop-1-ene
Overview
Description
“2-Bromo-(N-boc-4-piperazinyl)prop-1-ene” is a chemical compound with the molecular formula C12H21BrN2O2 and a molecular weight of 305.211 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-(N-boc-4-piperazinyl)prop-1-ene” include a molecular formula of C12H21BrN2O2 and a molecular weight of 305.211 .Scientific Research Applications
Organic Synthesis
“2-Bromo-(N-boc-4-piperazinyl)prop-1-ene” is a versatile compound in organic synthesis, particularly in the formation of pinacol boronic esters. These esters are pivotal in catalytic protodeboronation, which is a radical approach to functionalizing deboronation of alkyl boronic esters . This process is essential for formal anti-Markovnikov alkene hydromethylation, a transformation that adds a methyl group across a double bond in a manner opposite to Markovnikov’s rule .
Pharmaceuticals
In the pharmaceutical industry, this compound serves as a building block for the synthesis of various drug molecules. Its bromo and piperazine components make it a candidate for creating compounds with potential biological activity . The Boc (tert-butoxycarbonyl) group is a common protecting group in peptide synthesis, which can be removed under mild acidic conditions without affecting other sensitive functional groups .
Materials Science
The compound’s utility extends to materials science, where it can be used to modify the properties of materials at a molecular level. For example, its incorporation into polymers could affect the physical properties such as flexibility, thermal stability, and solubility .
Chemical Transformations
“2-Bromo-(N-boc-4-piperazinyl)prop-1-ene” plays a role in various chemical transformations, including Suzuki-Miyaura coupling, a reaction widely used to form carbon-carbon bonds . This reaction is fundamental in the synthesis of complex organic compounds, including those used in organic electronic materials.
Catalysis Research
In catalysis research, the compound can be involved in the development of new catalytic methods. Its structure could be modified to create catalysts that facilitate or improve the efficiency of chemical reactions .
Drug Development
This compound is also significant in drug development, particularly in the early stages of drug discovery where new compounds are synthesized and screened for biological activity. Its structure allows for the introduction of various substituents, which can lead to the discovery of new therapeutic agents .
properties
IUPAC Name |
tert-butyl 4-(2-bromoprop-2-enyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21BrN2O2/c1-10(13)9-14-5-7-15(8-6-14)11(16)17-12(2,3)4/h1,5-9H2,2-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPZJSVZQADPZDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(=C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701134376 |
Source
|
| Record name | 1-Piperazinecarboxylic acid, 4-(2-bromo-2-propen-1-yl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701134376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-(N-boc-4-piperazinyl)prop-1-ene | |
CAS RN |
1306746-97-3 |
Source
|
| Record name | 1-Piperazinecarboxylic acid, 4-(2-bromo-2-propen-1-yl)-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1306746-97-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperazinecarboxylic acid, 4-(2-bromo-2-propen-1-yl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701134376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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